Methyl 4-((4-(((3-methyl-1,2,4-oxadiazol-5-yl)methyl)carbamoyl)piperidin-1-yl)sulfonyl)benzoate

• IUPAC Name: methyl 4-[4-[(3-methyl-1,2,4-oxadiazol-5-yl)methylcarbamoyl]piperidin-1-yl]sulfonylbenzoate
• InChI: InChI=1S/C18H22N4O6S/c1-12-20-16(28-21-12)11-19-17(23)13-7-9-22(10-8-13)29(25,26)15-5-3-14(4-6-15)18(24)27-2/h3-6,13H,7-11H2,1-2H3,(H,19,23)
• InChI Key: NPFHBCDXIIJQSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)CNC(=O)C2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C18H22N4O6S
• Molecular Weight: 422.5 g/mol

Description

“Methyl 4-((4-(((3-methyl-1,2,4-oxadiazol-5-yl)methyl)carbamoyl)piperidin-1-yl)sulfonyl)benzoate” is a complex organic compound. It contains a 1,2,4-oxadiazole ring, which is a five-membered heterocyclic molecule possessing two carbon, two nitrogen, and one oxygen atom. This compound is likely to be used in laboratory settings.

Synthesis Analysis

The synthesis of such compounds often involves a sequential condensation followed by tandem oxidative cyclization and rearrangement of readily available methyl/benzyl carbazates and aldehydes as starting substrates. Oxadiazoles have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of the 1,2,4-oxadiazole ring and various functional groups. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Scientific Research Applications

Anticancer Activity

• Methyl 4-((4-(((3-methyl-1,2,4-oxadiazol-5-yl)methyl)carbamoyl)piperidin-1-yl)sulfonyl)benzoate has been investigated for its potential as an anticancer agent. Researchers explore its effects on cancer cell lines, tumor growth inhibition, and mechanisms of action. .

Anti-Infective Properties

• Studies have examined the compound’s antimicrobial activity against bacteria, fungi, and viruses. Researchers investigate its potential as a novel drug candidate for combating infections. .

Anti-Inflammatory and Analgesic Effects

• Derivatives of Methyl 4-((4-(((3-methyl-1,2,4-oxadiazol-5-yl)methyl)carbamoyl)piperidin-1-yl)sulfonyl)benzoate have demonstrated anti-inflammatory and analgesic properties. .

Cell Biology Research

• The compound’s structural complexity makes it an interesting target for investigating cellular processes. Researchers explore its interactions with proteins, enzymes, and cellular pathways. .

Green Synthetic Methodology

• Scientists have developed efficient synthetic routes for Methyl 4-((4-(((3-methyl-1,2,4-oxadiazol-5-yl)methyl)carbamoyl)piperidin-1-yl)sulfonyl)benzoate. .

Toxicity Assessment

• In vivo toxicity studies have evaluated the safety profile of this compound. At a concentration of 100 mg/kg, it was found to be non-toxic to mice. .

Safety and Hazards

According to the safety data sheet, this chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is harmful if swallowed.

Future Directions

Oxadiazoles, including this compound, have established their potential for a wide range of applications. They have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications. Therefore, future research could focus on exploring its potential applications in various fields, including medicinal chemistry and material science.

Mechanism of Action

Target of Action

Compounds with a similar 1,2,4-oxadiazole structure have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy . They have also been identified as potential agonists of type δ/β peroxisome proliferator-activated receptors (PPARδ/β) .

Mode of Action

It is known that 1,2,4-oxadiazole derivatives can interact with their targets through various mechanisms, such as inhibition or activation of enzymes, modulation of receptors, or disruption of cell membrane integrity .

Biochemical Pathways

It is known that 1,2,4-oxadiazole derivatives can affect a wide range of biochemical pathways, including those involved in cancer, inflammation, and metabolic disorders .

Result of Action

It is known that 1,2,4-oxadiazole derivatives can have a wide range of biological effects, including antifungal, antibacterial, anti-inflammatory, and anticancer activities .